N-[1-(1,3-BENZODIOXOL-5-YL)ETHYL]-N'-PHENETHYLTHIOUREA

• IUPAC Name: 1-[1-(1,3-benzodioxol-5-yl)ethyl]-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C18H20N2O2S/c1-13(15-7-8-16-17(11-15)22-12-21-16)20-18(23)19-10-9-14-5-3-2-4-6-14/h2-8,11,13H,9-10,12H2,1H3,(H2,19,20,23)
• InChI Key: ZFSMIVOUUHRCFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCO2)NC(=S)NCCC3=CC=CC=C3
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

N-[1-(1,3-benzodioxol-5-yl)ethyl]-N’-(2-phenylethyl)thiourea is an organic compound that features a benzodioxole moiety and a thiourea group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(1,3-benzodioxol-5-yl)ethyl]-N’-(2-phenylethyl)thiourea typically involves the reaction of 1-(1,3-benzodioxol-5-yl)ethanamine with 2-phenylethyl isothiocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol under reflux conditions. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing continuous flow processes to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[1-(1,3-benzodioxol-5-yl)ethyl]-N’-(2-phenylethyl)thiourea can undergo various chemical reactions, including:

Oxidation: The thiourea group can be oxidized to form sulfinyl or sulfonyl derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The benzodioxole moiety can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products

Oxidation: Sulfinyl or sulfonyl derivatives.

Reduction: Corresponding amines.

Substitution: Halogenated or nitrated derivatives of the benzodioxole moiety.

Scientific Research Applications

N-[1-(1,3-benzodioxol-5-yl)ethyl]-N’-(2-phenylethyl)thiourea has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anticancer and antimicrobial properties.

Mechanism of Action

The mechanism of action of N-[1-(1,3-benzodioxol-5-yl)ethyl]-N’-(2-phenylethyl)thiourea involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The benzodioxole moiety can interact with aromatic residues in proteins, while the thiourea group can form hydrogen bonds with amino acid side chains.

Comparison with Similar Compounds

Similar Compounds

1-(1,3-Benzodioxol-5-yl)-2-(ethylamino)butan-1-one (Eutylone): A synthetic cathinone with stimulant properties.

1-(1,3-Benzodioxol-5-yl)-3-(4-cyclohexylanilino)-1-propanone:

Uniqueness

N-[1-(1,3-benzodioxol-5-yl)ethyl]-N’-(2-phenylethyl)thiourea is unique due to its combination of a benzodioxole moiety and a thiourea group, which imparts distinct chemical reactivity and potential biological activity. This combination is less common in similar compounds, making it a valuable target for further research and development.